4-Chloro-5-ethyl-2-fluorobenzaldehyde

• Molecular Formula: C9H8ClFO
• Molecular Weight: 186.61 g/mol
• IUPAC Name: 4-chloro-5-ethyl-2-fluorobenzaldehyde
• InChI: InChI=1S/C9H8ClFO/c1-2-6-3-7(5-12)9(11)4-8(6)10/h3-5H,2H2,1H3
• InChI Key: ZCWOHQXOFUJJET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1Cl)F)C=O

Description

4-Chloro-5-ethyl-2-fluorobenzaldehyde (CAS: Not explicitly provided in evidence) is a substituted benzaldehyde derivative with halogen and alkyl functional groups. Its structure features a chloro substituent at position 4, an ethyl group at position 5, and a fluoro group at position 2 on the benzene ring. This compound is of interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by its substituents, which influence reactivity and interactions in synthesis or biological systems.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 4-Chloro-5-ethyl-2-fluorobenzaldehyde with structurally related benzaldehyde derivatives identified in the evidence:

Compound Name	Substituent Positions & Groups	Key Features & Differences	References
4-Chloro-5-ethyl-2-fluorobenzaldehyde	4-Cl, 5-C₂H₅, 2-F	Ethyl group enhances lipophilicity; Cl and F provide electronic modulation.	N/A (Target)
2-Chloro-4-fluorobenzaldehyde	2-Cl, 4-F	Lacks ethyl group; simpler halogenation pattern. Reduced steric hindrance.
2-Fluoro-5-methoxybenzaldehyde	2-F, 5-OCH₃	Methoxy (electron-donating) vs. ethyl (lipophilic). Alters electronic density.
2-(4-Chloro-3-ethylphenoxy)-5-fluorobenzaldehyde	Phenoxy bridge at position 2, 4-Cl, 3-C₂H₅	Phenoxy group introduces rigidity and π-conjugation; distinct reactivity.
5-Fluoro-2-((4-methoxyphenyl)ethynyl)benzaldehyde	Ethynyl group at position 2, 4-OCH₃	Ethynyl spacer increases conjugation; methoxy modifies solubility.

Key Observations:

• Ethyl vs.
• Halogen Positioning : The 4-Cl and 2-F arrangement creates a meta-directing electronic profile, distinct from ortho/para-directing patterns in simpler halogenated benzaldehydes (e.g., 2-Chloro-4-fluorobenzaldehyde) .
• Steric Effects : The ethyl group introduces steric hindrance at position 5, which may slow nucleophilic aromatic substitution compared to smaller substituents like methoxy or halogens .